N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-1-(m-tolyl)methanesulfonamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-1-(3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C15H21N3O2S/c1-12-5-4-6-15(9-12)11-21(19,20)16-7-8-18-14(3)10-13(2)17-18/h4-6,9-10,16H,7-8,11H2,1-3H3
• InChI Key: SBOYBIFZSYUQBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)NCCN2C(=CC(=N2)C)C
• Molecular Formula: C15H21N3O2S
• Molecular Weight: 307.4 g/mol

Description

N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-1-(m-tolyl)methanesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is often referred to as DMPET or DMPETMS and has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Complex Formation

• Organopalladium(IV) and platinum(IV) complexes have been synthesized using related ligands, indicating potential applications in catalysis and organic synthesis. These complexes have been studied for their reductive elimination properties and selective formation of allyl complexes, suggesting their utility in facilitating specific organic transformations (Brown et al., 1990) (Clark et al., 1984).
• Diorganotin derivatives with pyridyl functionalized bis(pyrazol-1-yl)methanes have been synthesized, showing biological activity and potential applications in medicinal chemistry and as materials with specific biological interactions (Li et al., 2010).

Catalysis

• Tris(pyrazolyl)methane sulfonate complexes of iridium have been developed for catalytic hydrogenation, highlighting their role in reducing unsaturated compounds to saturated ones under mild conditions, which could be valuable in industrial chemistry (Nagaraja et al., 2007).
• Rare-earth catalysts based on bis(pyrazol-1-yl)methane derivatives have shown effectiveness in hydroalkoxylation/cyclization reactions, pointing to applications in synthetic organic chemistry and polymer synthesis (Martínez et al., 2016).

Material Science and Supramolecular Chemistry

• Silver complexes with linked bis(pyrazolyl)methane ligands exhibit 'quadruple pyrazolyl embrace' interactions, suggesting potential applications in the design of supramolecular structures and materials science (Reger et al., 2003).
• The synthesis of Cp* iridium and rhodium complexes containing bidentate sp2-N-donor ligands showcases the versatility of these compounds in coordination chemistry, potentially leading to applications in catalysis and electronic materials (Kennedy et al., 2007).